Cas no 886498-61-9 (2-(4-FLUORO-2-METHOXYPHENYL)ACETIC ACID)

• Product Name: 2-(4-FLUORO-2-METHOXYPHENYL)ACETIC ACID
• CAS No: 886498-61-9
• MF: C₉H₉FO₃
• MW: 184.164366483688
• MDL: MFCD06660193
• CID: 3142867
• PubChem ID: 17750773
• Update Time: 2025-05-22

2-(4-FLUORO-2-METHOXYPHENYL)ACETIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-(4-FLUORO-2-METHOXYPHENYL)ACETIC ACID
• 4-Fluoro-2-methoxyphenylacetic acid
• AKOS022912789
• 2-(4-fluoro-2-methoxyphenyl)aceticacid
• 886498-61-9
• (4-FLUORO-2-METHOXYPHENYL)ACETIC ACID
• MFCD06660193
• EN300-1828534
• CL9317
• SY039475
• 4-Fluoro-2-Methoxy phenylacetic acid
• 4-Fluoro-2-methoxybenzeneacetic acid
• A1-00818
• SCHEMBL14125958
• AS-46289

• MDL： MFCD06660193
• Inchi： 1S/C9H9FO3/c1-13-8-5-7(10)3-2-6(8)4-9(11)12/h2-3,5H,4H2,1H3,(H,11,12)
• InChI Key： TUHNRCPWPMJXQN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)OC)CC(=O)O

Computed Properties

• Exact Mass: 184.05357231g/mol
• Monoisotopic Mass: 184.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(4-FLUORO-2-METHOXYPHENYL)ACETIC ACID

2-(4-Fluoro-2-methoxyphenyl)acetic acid (CAS No. 886498-61-9): A Comprehensive Overview

2-(4-Fluoro-2-methoxyphenyl)acetic acid, a compound with the CAS registry number 886498-61-9, is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and material science. This compound is characterized by its aromatic ring substituted with a fluoro group at the para position and a methoxy group at the ortho position, with an acetic acid moiety attached to the benzene ring. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 2-(4-fluoro-2-methoxyphenyl)acetic acid involves multi-step organic reactions, often utilizing advanced methodologies such as Suzuki coupling or Friedel-Crafts acylation. Recent advancements in catalytic processes have enabled more efficient and environmentally friendly syntheses, aligning with the growing demand for sustainable chemical production. Researchers have explored the use of transition metal catalysts to enhance reaction yields and selectivity, which has significantly contributed to the scalability of this compound's production.

One of the most promising applications of 2-(4-fluoro-2-methoxyphenyl)acetic acid lies in its potential as a precursor in drug development. The compound's structure resembles certain pharmacophores found in bioactive molecules, making it a candidate for further exploration in medicinal chemistry. For instance, studies have shown that analogs of this compound exhibit moderate inhibitory activity against specific enzymes involved in inflammatory pathways, suggesting its potential role in anti-inflammatory drug design.

In addition to its pharmaceutical applications, 2-(4-fluoro-2-methoxyphenyl)acetic acid has been investigated for its role in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the synthesis of novel metal-organic frameworks (MOFs). These MOFs exhibit exceptional porosity and stability, making them ideal candidates for gas storage and catalytic applications. Recent research highlights the compound's contribution to creating MOFs with enhanced surface areas and tunable pore sizes.

The chemical stability and reactivity of 2-(4-fluoro-2-methoxyphenyl)acetic acid are influenced by its functional groups. The electron-withdrawing fluoro group enhances the acidity of the acetic acid moiety, while the electron-donating methoxy group increases the compound's solubility in polar solvents. These properties make it suitable for use in various chemical transformations, including esterification and amidation reactions.

From an environmental perspective, understanding the degradation pathways of 2-(4-fluoro-2-methoxyphenyl)acetic acid is crucial for assessing its ecological impact. Recent studies have employed computational chemistry techniques to predict its biodegradation potential under aerobic conditions. These findings suggest that while the compound is relatively stable under ambient conditions, it can undergo microbial degradation under specific environmental conditions.

In conclusion, 2-(4-fluoro-2-methoxyphenyl)acetic acid (CAS No. 886498-61-9) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable tool in both academic research and industrial applications. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.